Cas no 76821-26-6 (D-Maltotriose undecaacetate)

• Product Name: D-Maltotriose undecaacetate
• CAS No: 76821-26-6
• MF: C₄₀H₅₄O₂₇
• MW: 966.840575695038
• CID: 5092013
• Update Time: 2025-06-13

D-Maltotriose undecaacetate Chemical and Physical Properties

Names and Identifiers

• D-Maltotriose undecaacetate

• Inchi： 1S/C40H54O27/c1-15(41)52-12-26-29(55-18(4)44)32(56-19(5)45)36(60-23(9)49)39(64-26)67-31-28(14-54-17(3)43)65-40(37(61-24(10)50)34(31)58-21(7)47)66-30-27(13-53-16(2)42)63-38(62-25(11)51)35(59-22(8)48)33(30)57-20(6)46/h26-40H,12-14H2,1-11H3/t26-,27-,28-,29-,30-,31-,32+,33+,34+,35-,36-,37-,38?,39-,40-/m1/s1
• InChI Key： NNLVGZFZQQXQNW-BDYSLRNRSA-N
• SMILES： [C@H]1(OC(=O)C)[C@@H](O[C@H]2[C@H](OC(=O)C)[C@@H](OC(=O)C)[C@@H](O[C@H]3[C@H](OC(=O)C)[C@@H](OC(=O)C)C(OC(=O)C)O[C@@H]3COC(=O)C)O[C@@H]2COC(=O)C)O[C@H](COC(=O)C)[C@@H](OC(=O)C)[C@@H]1OC(=O)C

Additional information on D-Maltotriose undecaacetate

Comprehensive Overview of D-Maltotriose undecaacetate (CAS No. 76821-26-6): Properties, Applications, and Research Insights

D-Maltotriose undecaacetate (CAS No. 76821-26-6) is a highly specialized carbohydrate derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, derived from the acetylation of maltotriose, serves as a critical intermediate in the synthesis of complex sugars and glycoconjugates. Its unique chemical structure, featuring eleven acetyl groups, enhances its solubility in organic solvents, making it invaluable for laboratory applications. Researchers and industries alike are exploring its potential in drug delivery systems, enzymatic studies, and as a precursor for advanced materials.

The growing interest in D-Maltotriose undecaacetate aligns with broader trends in glycobiology and sustainable chemistry. As the scientific community seeks eco-friendly alternatives to traditional chemical processes, acetylated sugars like D-Maltotriose undecaacetate offer a promising avenue due to their biodegradability and low toxicity. Online searches frequently include queries such as "D-Maltotriose undecaacetate solubility" or "CAS 76821-26-6 synthesis," reflecting its relevance in both academic and industrial settings. This compound’s versatility also positions it as a candidate for glycosylation reactions, a hot topic in drug development.

From a structural perspective, D-Maltotriose undecaacetate consists of three glucose units linked by α(1→4) glycosidic bonds, each fully acetylated. This configuration not only stabilizes the molecule but also facilitates its use in stereoselective synthesis. Recent studies highlight its role in creating glycopolymer scaffolds for tissue engineering, addressing the rising demand for biomaterials in regenerative medicine. Furthermore, its compatibility with enzymatic catalysis makes it a subject of interest for optimizing biotransformation processes, a key focus area in green chemistry initiatives.

The commercial availability of D-Maltotriose undecaacetate (CAS No. 76821-26-6) has expanded its applications beyond research labs. Food science industries, for instance, explore its potential as a flavor enhancer or stabilizer, capitalizing on its non-toxic profile. Meanwhile, the pharmaceutical sector investigates its utility in prodrug design, where acetylated sugars improve drug bioavailability. These diverse applications underscore the compound’s adaptability, driving its popularity in scientific literature and patent filings.

Quality control and analytical methods for D-Maltotriose undecaacetate are equally critical. Techniques like HPLC and NMR spectroscopy ensure purity and consistency, addressing common user concerns about "CAS 76821-26-6 purity standards." As regulatory frameworks evolve, compliance with Good Manufacturing Practices (GMP) for such specialty chemicals becomes paramount, further elevating its market value. The compound’s stability under various storage conditions also makes it a reliable choice for long-term research projects.

In conclusion, D-Maltotriose undecaacetate (CAS No. 76821-26-6) represents a nexus of innovation in carbohydrate chemistry. Its multifaceted applications—from drug development to sustainable materials—resonate with contemporary scientific priorities. By addressing frequently searched terms like "D-Maltotriose undecaacetate uses" and "acetylated oligosaccharides," this overview bridges the gap between technical expertise and user curiosity, fostering a deeper understanding of its significance.